Cas no 1552181-69-7 ((6-Amino-5-chloro-1,3-benzoxazol-2-yl)methanol)

(6-Amino-5-chloro-1,3-benzoxazol-2-yl)methanol is a heterocyclic compound featuring a benzoxazole core substituted with an amino group at the 6-position, a chlorine atom at the 5-position, and a hydroxymethyl group at the 2-position. This structure imparts reactivity suitable for further functionalization, making it valuable as a synthetic intermediate in pharmaceutical and agrochemical applications. The presence of both amino and hydroxyl groups enhances its versatility in coupling reactions, while the chloro-substitution offers opportunities for selective derivatization. Its well-defined molecular framework ensures consistency in downstream synthesis, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its reactive functional groups.
(6-Amino-5-chloro-1,3-benzoxazol-2-yl)methanol structure
1552181-69-7 structure
Product Name:(6-Amino-5-chloro-1,3-benzoxazol-2-yl)methanol
CAS No:1552181-69-7
MF:C8H7ClN2O2
MW:198.606380701065
CID:5702611
PubChem ID:91636106
Update Time:2025-05-21

(6-Amino-5-chloro-1,3-benzoxazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • AKOS026741938
    • EN300-197585
    • 1552181-69-7
    • (6-amino-5-chloro-1,3-benzoxazol-2-yl)methanol
    • 2-Benzoxazolemethanol, 6-amino-5-chloro-
    • (6-Amino-5-chloro-1,3-benzoxazol-2-yl)methanol
    • Inchi: 1S/C8H7ClN2O2/c9-4-1-6-7(2-5(4)10)13-8(3-12)11-6/h1-2,12H,3,10H2
    • InChI Key: RAMXPXYKSULFFQ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=C(C=1)N=C(CO)O2)N

Computed Properties

  • Exact Mass: 198.0196052g/mol
  • Monoisotopic Mass: 198.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 72.3Ų

Experimental Properties

  • Density: 1.556±0.06 g/cm3(Predicted)
  • Boiling Point: 367.4±32.0 °C(Predicted)
  • pka: 13.05±0.10(Predicted)

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Additional information on (6-Amino-5-chloro-1,3-benzoxazol-2-yl)methanol

Comprehensive Overview of (6-Amino-5-chloro-1,3-benzoxazol-2-yl)methanol (CAS No. 1552181-69-7)

The compound (6-Amino-5-chloro-1,3-benzoxazol-2-yl)methanol (CAS No. 1552181-69-7) is a specialized benzoxazole derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring an amino group, chloro substituent, and hydroxymethyl functionality, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its role in developing targeted therapies and advanced materials.

In recent years, the demand for heterocyclic compounds like (6-Amino-5-chloro-1,3-benzoxazol-2-yl)methanol has surged, driven by their applications in drug discovery and organic electronics. This compound’s benzoxazole core is particularly notable for its ability to enhance molecular stability and bioavailability, addressing key challenges in modern medicinal chemistry. Users searching for "benzoxazole derivatives in drug design" or "CAS 1552181-69-7 applications" will find this compound highly relevant to their queries.

From a synthetic perspective, (6-Amino-5-chloro-1,3-benzoxazol-2-yl)methanol serves as a critical building block for constructing small-molecule inhibitors and fluorescent probes. Its chloro and amino groups offer reactive sites for further functionalization, enabling the creation of tailored compounds for high-throughput screening or bioconjugation. These attributes align with trending topics such as "precision medicine" and "molecular imaging," making it a focal point for academic and industrial research.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Innovations in sustainable synthesis methods for (6-Amino-5-chloro-1,3-benzoxazol-2-yl)methanol are gaining traction, as researchers seek to minimize waste and energy consumption. Searches like "eco-friendly benzoxazole synthesis" reflect this growing interest, highlighting the compound’s alignment with global sustainability goals.

In summary, (6-Amino-5-chloro-1,3-benzoxazol-2-yl)methanol (CAS No. 1552181-69-7) represents a convergence of pharmaceutical innovation, material science, and environmental responsibility. Its multifaceted applications and adaptability to cutting-edge research trends ensure its continued relevance in scientific and industrial communities. For those exploring "benzoxazole-based therapeutics" or "CAS 1552181-69-7 suppliers," this compound offers a compelling case study in modern chemical development.

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